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Compound of Interest

Compound Name: 2-Chloro-5-chloromethylthiazole

Cat. No.: B146395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 2-chloro-5-chloromethylthiazole, a critical

intermediate in the pharmaceutical and agrochemical industries. It covers its nomenclature,

physicochemical properties, detailed synthesis protocols, and its role in the synthesis of

prominent commercial products.

Nomenclature
IUPAC Name: 2-chloro-5-(chloromethyl)-1,3-thiazole.[1][2]

Synonyms: The compound is also known by several other names and abbreviations in

literature and commerce:

2-Chloro-5-(chloromethyl)thiazole[1]

2-Chloro-5-thiazolylmethyl chloride[3][4]

5-Chloromethyl-2-chloro-1,3-thiazole[4]

CCMT[5][6]

Thiazole, 2-chloro-5-(chloromethyl)-[4][7]
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The quantitative properties of 2-chloro-5-chloromethylthiazole are summarized in the table

below, providing a quick reference for researchers.

Property Value Reference(s)

Molecular Formula C₄H₃Cl₂NS [2][5][8]

Molecular Weight 168.04 g/mol [2][5][8]

Appearance
White to light yellow crystal,

powder, or liquid
[4][5][6][8]

Melting Point 29-31 °C [1][5][6][8]

Boiling Point 268.6 ± 32.0 °C (Predicted) [4][5][8]

Density 1.503 ± 0.06 g/cm³ (Predicted) [4][5][6][8]

Flash Point 116.3 °C [4][6][8]

Refractive Index n20/D 1.571 [1][4][5]

Solubility Soluble in Methanol [5][7]

CAS Number 105827-91-6 [2][5]

Experimental Protocols: Synthesis
Several methods for the synthesis of 2-chloro-5-chloromethylthiazole have been reported. A

widely cited method involves the chlorination of 3-chloropropenyl isothiocyanate isomers.[5][9]

Protocol: Synthesis via Chlorination of 3-Chloropropenyl Isothiocyanates

This protocol is adapted from methodologies described in scientific literature.[5][9]

1. Materials and Equipment:

Crude mixture of cis- and trans-3-chloropropenyl isothiocyanates
Chloroform (CHCl₃)
Chlorine (Cl₂) gas
Sodium bicarbonate (NaHCO₃)
2-liter round-bottomed flask
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Mechanical stirrer
Thermometer
Condenser with an outlet vented to a sodium hydroxide trap
Gas chromatography (GC) apparatus
Rotary evaporator
Vacuum distillation setup

2. Procedure:

Charge the 2-liter round-bottomed flask with the crude mixture of cis- and trans-3-
chloropropenyl isothiocyanates (504.2 g, 3.79 mol) and chloroform (600 mL).[5]
Assemble the mechanical stirrer, thermometer, and condenser. Ensure the condenser outlet
is safely vented into an aqueous sodium hydroxide trap to neutralize excess chlorine gas.
Stir the mixture and heat it to reflux.[5]
Bubble chlorine gas (267.1 g, 3.77 mol) under the surface of the refluxing reaction mixture
over a period of 6-8 hours.[5]
Monitor the conversion of the isothiocyanates to 2-chloro-5-(chloromethyl)thiazole
periodically using GC analysis.[5][9]
Once the reaction is complete as indicated by GC, cool the reaction mixture and filter it.[5][9]
Concentrate the filtrate using a rotary evaporator to remove the chloroform solvent.[5][9]
Add sodium bicarbonate (approximately 0.25 equivalents) to the concentrated residue to
neutralize any remaining acid.[5][9]
Purify the product by distilling the residue at 97 °C under vacuum (6 mmHg).[5][9]

3. Results:

The typical yield after distillation is approximately 43%.[5][9]
¹H NMR (CDCl₃): δ 7.3 (s, 1H), 4.6 (s, 2H).[5][9]
¹³C NMR (CDCl₃): δ 152.6 (C-2), 140.2 (C-4), 137.5 (C-5), 37.1 (-CH₂-).[5][9]

Applications and Synthetic Pathways
2-Chloro-5-chloromethylthiazole is a versatile building block, most notably serving as a key

intermediate in the synthesis of neonicotinoid insecticides and protease inhibitors.[5][6][8][10]

Key Synthetic Applications:
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Agrochemicals: It is a precursor for the synthesis of widely used insecticides such as

Thiamethoxam and Clothianidin.[4][8][10]

Pharmaceuticals: It is used in the synthesis of Ritonavir, a second-generation antiretroviral

medication used to treat HIV/AIDS.[4][5][6][8]

The logical relationship showing its role as a synthetic intermediate is visualized below.

2-Chloro-5-chloromethylthiazole
(CCMT)

Key Intermediate

Thiamethoxam
(Insecticide)

Ritonavir
(Anti-HIV Drug)

Synthesis Pathway Synthesis Pathway

Click to download full resolution via product page

Caption: Role of 2-Chloro-5-chloromethylthiazole as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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